Cas no 2387088-61-9 (1-oxo-1,2-dihydrophthalazine-5-carboxylic acid)

• Product Name: 1-oxo-1,2-dihydrophthalazine-5-carboxylic acid
• CAS No: 2387088-61-9
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 5413877
• Update Time: 2025-10-19

1-oxo-1,2-dihydrophthalazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-oxo-1,2-dihydrophthalazine-5-carboxylic acid

• Inchi： 1S/C9H6N2O3/c12-8-5-2-1-3-6(9(13)14)7(5)4-10-11-8/h1-4H,(H,11,12)(H,13,14)
• InChI Key： UGESCAFFPWXYJU-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(C(O)=O)=CC=C2)C=NN1

Additional information on 1-oxo-1,2-dihydrophthalazine-5-carboxylic acid

1-Oxo-1,2-Dihydrophthalazine-5-Carboxylic Acid: A Comprehensive Overview

1-Oxo-1,2-dihydrophthalazine-5-carboxylic acid (CAS No. 2387088-61-9) is a fascinating compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the phthalazine family, which is a heterocyclic aromatic system with two nitrogen atoms in the ring. The presence of the oxo group and the carboxylic acid functionality introduces unique chemical properties that make it a valuable molecule for research and development.

The structure of 1-oxo-1,2-dihydrophthalazine-5-carboxylic acid is characterized by a phthalazine ring system with an oxo group at position 1 and a carboxylic acid group at position 5. This arrangement allows for a wide range of chemical reactivity, making it suitable for applications in organic synthesis, drug discovery, and material science. Recent studies have highlighted its role as a building block in the construction of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most promising aspects of 1-oxo-1,2-dihydrophthalazine-5-carboxylic acid is its ability to participate in various condensation reactions. These reactions are pivotal in the synthesis of complex heterocyclic compounds, which are often found in natural products and bioactive molecules. For instance, researchers have utilized this compound to synthesize novel isoquinoline derivatives, which exhibit potent anti-proliferative activity against cancer cell lines.

Furthermore, 1-oxo-1,2-dihydrophthalazine-5-carboxylic acid has shown potential in the field of material science. Its ability to form stable metal complexes has led to its exploration as a ligand in catalysis and coordination chemistry. Recent studies have demonstrated its effectiveness as a chelating agent in transition metal catalysis, particularly in asymmetric hydrogenation reactions.

The synthesis of 1-oxo-1,2-dihydrophthalazine-5-carboxylic acid involves a multi-step process that typically starts with phthalic anhydride or its derivatives. The key steps include ring-opening reactions, oxidation processes, and functional group transformations. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

In terms of biological activity, 1-oxo-1,2-dihydrophthalazine-5-carboxylic acid has been shown to exhibit moderate anti-inflammatory properties. This is attributed to its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. Additionally, preliminary studies suggest that this compound may have antioxidant properties due to its ability to scavenge free radicals.

The application of 1-oxo-1,2-dihydrophthalazine-5-carboxylic acid extends beyond traditional chemistry into emerging fields such as green chemistry and sustainable materials. Its use as a precursor for eco-friendly polymers has been explored, with promising results indicating its potential as a sustainable alternative to conventional polymer precursors.

In conclusion, 1-Oxo-1,2-Dihydrophthalazine-5-Carboxylic Acid (CAS No. 2387088-61-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking to develop novel compounds with bioactive properties or advanced materials for industrial applications.